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Abstract
4-Chloro-2-nitrophenol, with the unequivocal IUPAC name 4-chloro-2-nitrophenol[1][2], is a

pivotal chemical intermediate in a multitude of industrial applications. This yellow crystalline

solid is instrumental in the synthesis of a wide array of products, ranging from dyes and

pigments to essential pharmaceuticals and agrochemicals.[3][4][5] Its versatile reactivity,

stemming from the presence of hydroxyl, chloro, and nitro functional groups, makes it a

compound of significant interest in organic synthesis and drug discovery.[4][5] This document

provides an in-depth technical guide on its chemical properties, synthesis protocols, and key

applications, with a focus on data relevant to research and development professionals.

Chemical and Physical Properties
4-Chloro-2-nitrophenol is a yellow crystalline powder or, in its purified form, a yellow

monoclinic prism crystal.[5] It is slightly soluble in water but shows good solubility in organic

solvents such as ethanol, acetone, ether, and chloroform.[3][6] A comprehensive summary of

its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Chloro-2-nitrophenol
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Property Value Source(s)

IUPAC Name 4-chloro-2-nitrophenol [1][2]

Synonyms
2-Nitro-4-chlorophenol, p-

chloronitrophenol
[1][3][5]

CAS Number 89-64-5 [2][5]

Molecular Formula C₆H₄ClNO₃ [3][4][5]

Molecular Weight 173.55 g/mol [1][2][4]

Appearance Yellow crystalline powder/solid [3][4][5]

Melting Point 83-88 °C [5][6][7][8]

Boiling Point 242.5 - 306 °C at 760 mmHg [3][5]

Density 1.54 - 1.554 g/cm³ at 25°C [3][5]

pKa 7.40 [3]

Solubility

Slightly soluble in water;

Soluble in ethanol, acetone,

ether, chloroform

[3][4][6]

Flash Point 100.4 °C [5]

Vapor Pressure 0.00778 mmHg [1][9]

Synthesis Protocols
The synthesis of 4-chloro-2-nitrophenol is primarily achieved through two main routes: the

nitration of 4-chlorophenol and the hydrolysis of dichloronitrobenzene derivatives.

Nitration of 4-Chlorophenol
A common laboratory and industrial synthesis involves the direct nitration of 4-chlorophenol.

This electrophilic aromatic substitution reaction is typically carried out using a nitrating agent,

such as a mixture of nitric acid and sulfuric acid, under controlled temperature conditions to

favor the formation of the desired isomer.
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Caption: Synthesis of 4-Chloro-2-nitrophenol via Nitration of 4-Chlorophenol.

Hydrolysis of Dichloronitrobenzene
An alternative industrial method involves the hydrolysis of 1,4-dichloro-2-nitrobenzene or 2,5-

dichloronitrobenzene with an aqueous solution of sodium hydroxide under pressure and

elevated temperatures.[7][10][11]

Experimental Protocol: Hydrolysis of 1,4-Dichloro-2-nitrobenzene[7]
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Reaction Setup: A mixture of 48 grams (0.25 mole) of 1,4-dichloro-2-nitrobenzene, 86 grams

(0.75 mole) of sodium hydroxide solution, and 600 ml of water is placed in an autoclave

equipped with a stirrer.

Heating and Reaction: The mixture is heated with continuous, rapid stirring for approximately

15 hours at an internal temperature of 145°C (oil bath temperature of 186-190°C). The

pressure is maintained below 3 atmospheres.

Isolation of Sodium Salt: After cooling, the resulting red crystals of the sodium salt of 4-
chloro-2-nitrophenol are separated by filtration and washed with a dilute salt solution.

Dissolution and Filtration: The crystals are then dissolved in about 500 ml of boiling water,

and the solution is filtered to remove any undissolved material.

Acidification and Precipitation: The hot solution is strongly acidified with concentrated

hydrochloric acid.

Product Isolation and Drying: After thorough cooling, the precipitated light yellow, coarsely

crystalline 4-chloro-2-nitrophenol is collected by filtration, washed with cold water, and

dried at room temperature.

This process, when carried out with precise temperature and concentration control, can yield a

product with a melting point of 87-88°C and a yield of approximately 85%.[7]

Applications in Research and Industry
4-Chloro-2-nitrophenol serves as a versatile building block in various sectors due to its

reactive nature.[4]

Table 2: Key Applications of 4-Chloro-2-nitrophenol
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Industry
Specific
Applications

Examples of End
Products

Source(s)

Pharmaceuticals

Building block in the

synthesis of active

pharmaceutical

ingredients (APIs).

Chloroquine

(antimalarial), Imatinib

(antitumor)

[3][4][5]

Agrochemicals

Raw material for the

production of

pesticides and

insecticides.

Chlorfenapyr,

Pirimicarb, Carbofuran
[3][4]

Dyes and Pigments

Intermediate in the

synthesis of azo dyes

and other pigments.

Acid Yellow 23, Acid

Red 151
[3][4]

Organic Synthesis

Reagent for

developing new

materials and complex

molecules.

2-Amino-4-

chlorophenol
[4][12]

Other Industrial
Corrosion inhibitor in

metalworking fluids.
- [3]

Spectroscopic Data
The structural elucidation of 4-chloro-2-nitrophenol is well-documented through various

spectroscopic techniques. Spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass

Spectrometry, are available in public databases such as PubChem and the NIST WebBook.[1]

[13][14][15]

Safety and Handling
4-Chloro-2-nitrophenol is classified as a hazardous chemical and requires careful handling.[3]

[5] It is a skin and eye irritant and may cause respiratory tract irritation.[1][4][6] Prolonged or

repeated exposure can potentially lead to liver and kidney damage.[3]

Safety Precautions:
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Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[6][16] A NIOSH/MSHA-approved respirator is recommended if exposure

limits are exceeded.[16]

Storage: Store in a cool, dry, well-ventilated area away from heat and sources of ignition.[3]

[4]

Disposal: Dispose of in accordance with local, state, and federal environmental regulations.

[4]

This technical guide consolidates key information on 4-chloro-2-nitrophenol, providing a

valuable resource for professionals in research, development, and manufacturing. The

provided data on its properties, synthesis, and applications underscores its importance as a

chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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